Cas no 1213451-50-3 ((3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE
• CAS No: 1213451-50-3
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 5593408
• PubChem ID: 130632192
• Update Time: 2025-05-21

(3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-bromo-3-methyl-, (βR)-
• 1213451-50-3
• N15136

• Inchi： 1S/C10H11BrN2/c1-7-3-2-4-8(10(7)11)9(13)5-6-12/h2-4,9H,5,13H2,1H3/t9-/m1/s1
• InChI Key： DVJONMPCJZXSKF-SECBINFHSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=CC(C)=C1Br

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 386.3±37.0 °C(Predicted)
• pka: 6.31±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE

Exploring (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE (CAS No. 1213451-50-3): Properties, Applications, and Market Insights

The compound (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE (CAS No. 1213451-50-3) is a specialized chiral nitrile derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This molecule features a unique bromo-methylphenyl moiety combined with an amino-propanenitrile group, making it a valuable intermediate for the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and asymmetric synthesis.

One of the most notable characteristics of (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE is its stereochemistry. The (3R) configuration plays a crucial role in determining the compound's biological activity and interaction with enzymes or receptors. This aspect has become particularly relevant in recent years, as the pharmaceutical industry shifts toward chiral drugs with improved efficacy and reduced side effects. The presence of both bromine and nitrile functional groups further enhances its reactivity, allowing for diverse chemical transformations.

In pharmaceutical research, (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE serves as a key building block for the synthesis of potential drug candidates. Its structural features make it suitable for creating molecules with CNS activity or enzyme inhibitory properties. Recent studies have explored its use in developing treatments for neurological disorders, a hot topic in medical research. The compound's ability to introduce both aromatic and aliphatic components into molecular frameworks makes it particularly valuable for medicinal chemistry applications.

The synthetic versatility of (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE extends beyond pharmaceuticals. In material science, researchers have investigated its potential as a precursor for functionalized polymers and advanced materials. The bromine atom offers excellent opportunities for further functionalization through cross-coupling reactions, while the nitrile group can be transformed into various other functionalities. This dual reactivity has made the compound a subject of interest in developing smart materials with specific optical or electronic properties.

Market analysis indicates growing demand for chiral intermediates like (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE. The global market for pharmaceutical intermediates is projected to expand significantly, driven by increased R&D spending and the need for more efficient synthetic routes. Companies specializing in custom synthesis and contract research are particularly interested in such compounds, as they enable the development of proprietary drug candidates. The compound's CAS number (1213451-50-3) has seen increased search activity in scientific databases, reflecting its rising importance.

Quality control and characterization of (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE require advanced analytical techniques. Researchers typically employ HPLC, NMR, and mass spectrometry to verify the compound's purity and stereochemical integrity. The development of robust analytical methods for such chiral compounds has been a focus area in modern pharmaceutical analysis, addressing common questions about enantiomeric purity and stability testing.

Environmental and safety considerations for handling (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended when working with this compound. The scientific community continues to develop greener synthesis methods for such intermediates, aligning with the growing emphasis on sustainable chemistry practices.

Future research directions for (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE may explore its potential in catalysis and bioconjugation applications. The compound's unique structure could make it valuable in designing new ligands for asymmetric catalysis or as a handle for biomolecule modification. These applications align with current trends in precision medicine and targeted drug delivery, areas that frequently appear in scientific literature searches.

For researchers seeking (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE, several specialty chemical suppliers offer the compound in various quantities. The availability of custom synthesis services allows for modifications to meet specific research needs. When sourcing this material, scientists often search for information about storage conditions, solubility data, and handling recommendations, which are crucial for experimental success.

In conclusion, (3R)-3-AMINO-3-(2-BROMO-3-METHYLPHENYL)PROPANENITRILE (CAS No. 1213451-50-3) represents an important chiral building block with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility continue to make it a valuable tool for scientists working on cutting-edge chemical and biological problems. As research progresses, we can anticipate new discoveries that will further expand the utility of this interesting compound.